2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide

• Molecular Formula: C19H23FN2O5S
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-fluoroanilino)-N-propylacetamide
• InChI: InChI=1S/C19H23FN2O5S/c1-4-11-21-19(23)13-22(15-7-5-14(20)6-8-15)28(24,25)16-9-10-17(26-2)18(12-16)27-3/h5-10,12H,4,11,13H2,1-3H3,(H,21,23)
• InChI Key: SLIQWXUSRIEPIX-UHFFFAOYSA-N
• SMILES: CCCNC(=O)CN(C1=CC=C(C=C1)F)S(=O)(=O)C2=CC(=C(C=C2)OC)OC

Description

2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide, also known as DFP-10825, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide works by inhibiting the activity of various enzymes such as cyclooxygenase-2 (COX-2), histone deacetylase (HDAC), and phosphodiesterase (PDE). By inhibiting these enzymes, 2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide can reduce inflammation, promote cell death in cancer cells, and prevent the replication of viruses.
Biochemical and Physiological Effects:
2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). 2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide has also been found to induce cell death in cancer cells by activating caspase-3 and caspase-9, which are enzymes involved in programmed cell death. In addition, 2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide has been found to inhibit the replication of viruses such as hepatitis B virus (HBV) and human immunodeficiency virus (HIV).

Advantages and Limitations for Lab Experiments

2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been found to be effective in low concentrations, making it a cost-effective option for researchers. However, 2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide has some limitations as well. It has low solubility in water, which can make it difficult to administer in in vivo studies. In addition, 2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide has not been extensively studied in humans, so its safety and efficacy in clinical trials are not yet fully understood.

Future Directions

There are several future directions for research on 2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide. One potential area of study is its use in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. Another area of study is its potential as an anti-viral agent, particularly in the treatment of hepatitis B and HIV. Additionally, further research is needed to fully understand the safety and efficacy of 2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide in clinical trials.
Conclusion:
2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide is a chemical compound that has potential applications in various fields of scientific research. Its anti-inflammatory, anti-cancer, and anti-viral properties make it a promising candidate for further study. While there are limitations to its use in lab experiments, 2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide has several advantages that make it a cost-effective option for researchers. Future research on 2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide will provide a better understanding of its potential applications and limitations.

Synthesis Methods

The synthesis of 2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide involves the reaction of 2-chloro-N-propylacetamide with 4-fluoro-3,4-dimethoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure 2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide.

Scientific Research Applications

2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. In addition, 2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-fluoroanilino}-N-propylacetamide has been found to be effective in treating various neurological disorders such as Alzheimer's disease, Parkinson's disease, and Huntington's disease.